Cas no 921938-70-7 (Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester)
921938-70-7 structure
Product Name:Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester
CAS No:921938-70-7
MF:C23H37NO4
MW:391.544187307358
CID:742689
PubChem ID:71421849
Update Time:2025-04-19
Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester
- propan-2-yl 2-benzamido-3-hydroxytridecanoate
- 921938-70-7
- DTXSID70840894
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- Inchi: 1S/C23H37NO4/c1-4-5-6-7-8-9-10-14-17-20(25)21(23(27)28-18(2)3)24-22(26)19-15-12-11-13-16-19/h11-13,15-16,18,20-21,25H,4-10,14,17H2,1-3H3,(H,24,26)
- InChI Key: UNJYJSXIZUOZSE-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)OC(C)C)NC(C1C=CC=CC=1)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 391.27225866g/mol
- Monoisotopic Mass: 391.27225866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 75.6Ų
Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester Related Literature
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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